Cas no 326015-64-9 (1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one
• CAS No: 326015-64-9
• MF: C₁₇H₁₅BrN₄O₂S
• MW: 419.295601129532
• CID: 6098346
• PubChem ID: 4373064
• Update Time: 2025-11-01

1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one
• 1-(4-bromophenyl)-2-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)ethan-1-one
• Ethanone, 1-(4-bromophenyl)-2-[[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]thio]-
• F0807-0813
• 1-(4-bromophenyl)-2-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}ethan-1-one
• 326015-64-9
• 1-(4-bromophenyl)-2-[1-(4-ethoxyphenyl)tetrazol-5-yl]sulfanylethanone
• 1-(4-bromophenyl)-2-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)ethanone
• AKOS002232751
• 1-(4-BROMOPHENYL)-2-((1-(4-ETHOXYPHENYL)-1H-TETRAAZOL-5-YL)THIO)ETHANONE

• Inchi： 1S/C17H15BrN4O2S/c1-2-24-15-9-7-14(8-10-15)22-17(19-20-21-22)25-11-16(23)12-3-5-13(18)6-4-12/h3-10H,2,11H2,1H3
• InChI Key： UGJUHRMBJMCKBF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C=C1)CSC1N(C2=CC=C(OCC)C=C2)N=NN=1

Computed Properties

• Exact Mass: 418.01
• Monoisotopic Mass: 418.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2
• XLogP3: 4.5

Additional information on 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one

Introduction to 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one (CAS No. 326015-64-9)

1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one (CAS No. 326015-64-9) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one is characterized by a bromophenyl group, an ethoxyphenyl group, and a tetrazole moiety linked through a sulfanyl (thioether) bridge. The presence of these functional groups imparts specific chemical and biological properties to the compound. The bromophenyl group can enhance lipophilicity and facilitate cellular uptake, while the ethoxyphenyl group contributes to the overall stability and solubility. The tetrazole moiety is a key pharmacophore that confers potent biological activity.

Recent studies have highlighted the potential of 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one has also been investigated for its antiviral activity. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of several viruses, including influenza A and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes within host cells.

The anticancer potential of 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one has also been explored in preclinical studies. Research published in the Cancer Research journal demonstrated that this compound induces apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that it could be a valuable lead compound for developing novel anticancer therapies.

The synthesis of 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of the tetrazole moiety through a multi-step process involving nitrile conversion and subsequent cyclization. The bromophenyl and ethoxyphenyl groups are then introduced through coupling reactions using appropriate reagents such as palladium catalysts.

The physicochemical properties of 1-(4-bromophenyl)-2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}ethan-1-one, including its melting point, solubility in various solvents, and stability under different conditions, have been extensively studied. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications.

In conclusion, 1-(4-bromophenyl)-2-{1-(4-ehtoxyphenyl)-1H-,2-,3-,4-tetrazol--5-ylysulfanyl}ethan--one (CAS No. 326015--6--9) is a multifunctional compound with promising therapeutic potential in multiple areas such as anti-inflammatory treatment, antiviral therapy, and cancer management. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable tool in the development of novel drugs for various diseases.